N-(benzo[d]thiazol-6-yl)-1-naphthamide

• IUPAC Name: N-(1,3-benzothiazol-6-yl)naphthalene-1-carboxamide
• InChI: InChI=1S/C18H12N2OS/c21-18(15-7-3-5-12-4-1-2-6-14(12)15)20-13-8-9-16-17(10-13)22-11-19-16/h1-11H,(H,20,21)
• InChI Key: BYONPCHMUUMBCY-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C2C(=C1)C=CC=C2C(=O)NC3=CC4=C(C=C3)N=CS4
• Molecular Formula: C18H12N2OS
• Molecular Weight: 304.4 g/mol
• CAS No.: 923069-85-6

Description

Benzothiazole is a heterocyclic compound, which is a part of many biologically active compounds and drugs. It’s a five-membered ring containing three carbon, one sulfur, and one nitrogen atoms. Benzothiazoles are found in many potent biologically active compounds, such as sulfathiazole (antimicrobial drug), Ritonavir (antiretroviral drug), Abafungin (antifungal drug), Bleomycine, and Tiazofurin (antineoplastic drug).

Synthesis Analysis

The synthesis of benzothiazole derivatives can be achieved through various synthetic pathways including diazo-coupling, Knoevenagel condensation, Biginelli reaction, molecular hybridization techniques, microwave irradiation, one-pot multicomponent reactions etc.

Molecular Structure Analysis

The benzothiazole ring is planar, and its aromaticity is characterized by the delocalization of a lone pair of π-electrons of the sulfur atom for completing the needs of 6π electrons to satisfy Hückel’s rule. The aromaticity is estimated by the chemical shift of the ring proton (between 7.27 and 8.77 ppm), and the calculated π-electron density shows that the C-5 atom can undergo electrophilic substitution and the C-2 atom for the nucleophilic substitution.

Chemical Reactions Analysis

The benzothiazole ring can undergo various chemical reactions. For example, the C-5 atom can undergo electrophilic substitution and the C-2 atom for the nucleophilic substitution.

Physical and Chemical Properties Analysis

Benzothiazole is slightly soluble in water, soluble in alcohol and ether, and sparingly soluble in organic solvents and dyes. It is a clear pale yellow liquid with a boiling point of 116–118°C and specific gravity 1.2.

Scientific Research Applications

Materials Science Applications

• Semiconducting Polymers : Naphthodithiophene diimide (NDTI)-based semiconducting copolymers, which can include benzo[d]thiazol-6-yl derivatives, have been investigated for their potential in organic electronics. These polymers exhibit air-stable electron transport in field-effect transistors, functioning as ambipolar or unipolar n-channel materials, demonstrating the influence of molecular design on electronic properties (Nakano, Osaka, & Takimiya, 2015).

Biochemistry and Pharmacology Applications

• DNA Binding and Antibacterial Activity : Mononuclear Cu(II), Ni(II), and Co(II) complexes derived from novel benzothiazole Schiff bases, including compounds structurally related to N-(benzo[d]thiazol-6-yl)-1-naphthamide, have shown strong DNA binding through intercalation and possess significant antibacterial activity against various pathogens. This indicates their potential for developing new antimicrobial agents (Vamsikrishna et al., 2016).

• Antimicrobial and Anti-Proliferative Activities : Thiazolyl pyrazoline derivatives linked to benzo[1,3]dioxole moieties, which are structurally related to this compound, have been synthesized and evaluated for their antimicrobial and antiproliferative activities. These compounds have shown promising results against various microbial strains and cancer cell lines, suggesting their utility in developing new therapeutic agents (Mansour et al., 2020).

Chemical Synthesis and Reactivity

• C-C Bond Cleavage and Synthesis of 1-Naphthols : Thiazolium salt-catalyzed reactions involving C-C triple bond cleavage have been explored for synthesizing substituted 1-naphthols, demonstrating the chemical versatility and reactivity of thiazolium and related compounds (Zhou et al., 2017).

Mechanism of Action

Target of Action

N-(benzo[d]thiazol-6-yl)-1-naphthamide, also known as N-(1,3-benzothiazol-6-yl)naphthalene-1-carboxamide, is a compound that belongs to the thiazole family . Thiazoles are found in many potent biologically active compounds, such as antimicrobial, antifungal, antiviral, and antitumor or cytotoxic drug molecules Thiazole derivatives have been reported to interact with various targets such as dna, topoisomerase ii , and protein kinases .

Mode of Action

For instance, some thiazole derivatives bind to DNA and interact with topoisomerase II, resulting in DNA double-strand breaks, a G2 stop, and ultimately, cell death . Other thiazole derivatives have been reported to inhibit the biosynthesis of prostaglandins, which are derived from arachidonic acid .

Biochemical Pathways

For example, some thiazole derivatives inhibit the cyclo-oxygenase and 5-lipoxygenase pathways, which are involved in the metabolism of arachidonic acid to prostaglandins and leukotrienes .

Result of Action

Thiazole derivatives have been reported to exhibit various biological activities, such as antioxidant, analgesic, anti-inflammatory, antimicrobial, antifungal, antiviral, diuretic, anticonvulsant, neuroprotective, and antitumor or cytotoxic effects .

Safety and Hazards

The safety and hazards of benzothiazole derivatives can vary depending on the specific compound. Some benzothiazole derivatives are used as drugs and have been found to have lesser side effects.

Future Directions

The future directions in the research of benzothiazole derivatives could involve the design and development of new benzothiazole based compounds with enhanced biological activities and lesser side effects. This could involve the use of various synthetic pathways and the study of their structure-activity relationships.